Cas no 2228535-03-1 (tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-hydroxyphenylcarbamate
• CAS No: 2228535-03-1
• MF: C₁₄H₁₉F₃N₂O₃
• MW: 320.307474374771
• CID: 6330509
• PubChem ID: 165699974
• Update Time: 2025-06-11

tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-hydroxyphenylcarbamate
• tert-butyl N-[5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-hydroxyphenyl]carbamate
• EN300-1873400
• 2228535-03-1

• Inchi： 1S/C14H19F3N2O3/c1-13(2,3)22-12(21)19-10-6-8(4-5-11(10)20)9(7-18)14(15,16)17/h4-6,9,20H,7,18H2,1-3H3,(H,19,21)
• InChI Key： BASAPTGSVRKEAT-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 320.13477696g/mol
• Monoisotopic Mass: 320.13477696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-hydroxyphenylcarbamate

tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-hydroxyphenylcarbamate (CAS No. 2228535-03-1): An Overview

tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-hydroxyphenylcarbamate (CAS No. 2228535-03-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of carbamates and is characterized by the presence of a tert-butyl group, an amino-substituted trifluoropropane moiety, and a hydroxyphenyl group. These structural elements contribute to its chemical stability and biological activity, making it a promising candidate for various pharmaceutical applications.

The tert-butyl group in the compound provides enhanced lipophilicity and metabolic stability, which are crucial for drug design. The 3-amino-1,1,1-trifluoropropan-2-yl moiety introduces fluorine atoms, which can significantly influence the compound's pharmacokinetic properties, such as solubility and binding affinity to target proteins. The 2-hydroxyphenyl group adds polarity and can participate in hydrogen bonding interactions, enhancing the compound's ability to interact with biological targets.

Recent studies have focused on the potential of tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-hydroxyphenylcarbamate as a lead compound for the development of novel therapeutics. One notable area of research is its application in the treatment of neurodegenerative diseases. The compound has shown promising results in preclinical studies for its ability to modulate specific enzymes and receptors involved in neurodegeneration. For instance, it has been reported to inhibit the activity of certain proteases that are implicated in the pathogenesis of Alzheimer's disease.

In addition to its neuroprotective properties, tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-hydroxyphenylcarbamate has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that the compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This property makes it a potential candidate for treating inflammatory conditions such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-hydroxyphenylcarbamate has been extensively studied to optimize its therapeutic potential. Preclinical data indicate that the compound exhibits favorable oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, it has shown low toxicity in animal models, suggesting a favorable safety profile.

Despite these promising findings, further research is needed to fully understand the mechanisms of action and potential side effects of tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-hydroxyphenylcarbamate. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. These trials will provide valuable insights into its therapeutic potential and help guide its development as a novel pharmaceutical agent.

In conclusion, tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-hydroxyphenylcarbamate (CAS No. 2228535-03-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the field of medicinal chemistry.